Cas no 294-80-4 (1,5,9-Triazacyclododecane)

1,5,9-Triazacyclododecane Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane
• 1,5,7-Octatrien-3-ylmethylcarbinol
• 1,5,7-triazacyclododecane
• 1,5,9-triaza-cyclododecane
• 1,5,9-triazacyclododecyl
• 1,5,9-triazocyclododecane
• 3-vinyl-octa-5,7-dien-2-ol
• 5,7-Octadien-2-ol,3-ethenyl
• [12]anen3
• IPS101
• 4,8,12-triazacyclododecan
• VQFZKDXSJZVGDA-UHFFFAOYSA-N
• T1876
• BS-43973
• 1,5,9-Triazacyclododecane Hydrochloride
• 294-80-4 (free acid)
• D77670
• 294-80-4
• J-017539
• ent-16beta,17-Dihydroxy-19-kauranoicacid
• MFCD00013325
• FT-0631903
• CHEMBL5093691
• CS-W004647
• AKOS015854515
• SCHEMBL316126
• DB-047590
• +Expand

• MDL： MFCD00013325
• InChIKey： VQFZKDXSJZVGDA-UHFFFAOYSA-N
• Inchi： 1S/C9H21N3/c1-4-10-6-2-8-12-9-3-7-11-5-1/h10-12H,1-9H2
• SMILES： N1([H])C([H])([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 171.17400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.173547683g/mol
• Heavy Atom Count: 12
• Complexity: 70.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.1

Experimental Properties

• LogP: 0.92550
• PSA: 36.09000
• Refractive Index: 1.5960 (estimate)
• Boiling Point: 77-78 °C3 mm Hg(lit.)
• Melting Point: 32-35 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9935 (rough estimate)

1,5,9-Triazacyclododecane Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3263 8/PG 2
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：warning
• HazardClass：8
• FLUKA BRAND F CODES：3-10-34

1,5,9-Triazacyclododecane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds